Cas no 2229427-19-2 (1-2-(methoxymethyl)-1,3-thiazol-4-yl-2-(methylamino)ethan-1-ol)

• Product Name: 1-2-(methoxymethyl)-1,3-thiazol-4-yl-2-(methylamino)ethan-1-ol
• CAS No: 2229427-19-2
• MF: C₈H₁₄N₂O₂S
• MW: 202.273960590363
• CID: 6041662
• PubChem ID: 165612607
• Update Time: 2025-05-23

1-2-(methoxymethyl)-1,3-thiazol-4-yl-2-(methylamino)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-2-(methoxymethyl)-1,3-thiazol-4-yl-2-(methylamino)ethan-1-ol
• 2229427-19-2
• 1-[2-(methoxymethyl)-1,3-thiazol-4-yl]-2-(methylamino)ethan-1-ol
• EN300-1760164

• Inchi： 1S/C8H14N2O2S/c1-9-3-7(11)6-5-13-8(10-6)4-12-2/h5,7,9,11H,3-4H2,1-2H3
• InChI Key： YVYJPWKNPPDYGX-UHFFFAOYSA-N
• SMILES： S1C(COC)=NC(=C1)C(CNC)O

Computed Properties

• Exact Mass: 202.07759887g/mol
• Monoisotopic Mass: 202.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 82.6Ų

Additional information on 1-2-(methoxymethyl)-1,3-thiazol-4-yl-2-(methylamino)ethan-1-ol

Compound CAS No. 2229427-19-2: 1-2-(methoxymethyl)-1,3-thiazol-4-yl-2-(methylamino)ethan-1-ol

The compound with CAS No. 2229427-19-2, commonly referred to as 1-2-(methoxymethyl)-1,3-thiazol-4-yl-2-(methylamino)ethan-1-ol, is a highly specialized organic molecule with a complex structure and diverse applications. This compound belongs to the class of thiazoles, which are heterocyclic aromatic compounds containing sulfur and nitrogen atoms. Thiazoles are widely studied in the fields of pharmacology, agrochemistry, and materials science due to their unique chemical properties and biological activities.

The thiazole ring in this compound is a key structural feature that contributes to its reactivity and functionality. The presence of a methoxymethyl group at the 4-position of the thiazole ring introduces additional electronic effects, enhancing the molecule's ability to participate in various chemical reactions. Furthermore, the methylaminoethanol moiety attached to the thiazole ring adds hydrophilic properties, making this compound suitable for applications in aqueous environments.

Recent studies have highlighted the potential of 1-2-(methoxymethyl)-1,3-thiazol-4-yl-2-(methylamino)ethan-1-ol as a precursor for synthesizing advanced materials. For instance, researchers have explored its use in the development of novel polymers with enhanced mechanical and thermal stability. The compound's ability to undergo polymerization under mild conditions makes it an attractive candidate for industrial applications.

In the pharmaceutical industry, this compound has shown promise as an intermediate in drug synthesis. Its unique structure allows for the creation of bioactive molecules with potential therapeutic applications. For example, derivatives of this compound have been investigated for their anti-inflammatory and antioxidant properties.

The synthesis of CAS No. 2229427-19-2 involves a multi-step process that combines principles from organic chemistry and catalysis. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production pathways for this compound. Green chemistry approaches, such as the use of recyclable catalysts and solvent-free conditions, have significantly reduced the environmental footprint associated with its synthesis.

From an environmental perspective, understanding the behavior of 1-methoxymethylthiazole derivatives in natural systems is crucial for assessing their potential impact on ecosystems. Studies have shown that these compounds exhibit moderate biodegradability under aerobic conditions, which aligns with current sustainability goals in chemical manufacturing.

In conclusion, CAS No. 2229427-19-2, or 1-methoxymethylthiazole derivative, is a versatile compound with significant potential across multiple industries. Its unique chemical structure and reactivity make it a valuable tool for researchers and manufacturers alike. As advancements in synthetic methods and application development continue to emerge, this compound is poised to play an increasingly important role in modern chemistry.